Cas no 83244-76-2 (Dibenzo[l,pqr]benz[a]anthracene-7,12-dione)

Dibenzo[l,pqr]benz[a]anthracene-7,12-dione structure
83244-76-2 structure
Product Name:Dibenzo[l,pqr]benz[a]anthracene-7,12-dione
CAS No:83244-76-2
MF:C24H12O2
MW:332.35088634491
CID:708767
Update Time:2024-10-27

Dibenzo[l,pqr]benz[a]anthracene-7,12-dione Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[l,pqr]benz[a]anthracene-7,12-dione
    • naphtho[2,1,8-qra]naphthacene-7,12-dione
    • 1,2-phthaloyl pyrene
    • Inchi: 1S/C24H12O2/c25-23-16-6-1-2-7-17(16)24(26)22-18-11-10-14-5-3-4-13-8-9-15(12-19(22)23)21(18)20(13)14/h1-12H
    • InChI Key: VBWXPRANCDKARO-UHFFFAOYSA-N
    • SMILES: C12C3C=CC4=CC=CC(C=CC=1C1C(=O)C5=C(C=CC=C5)C(=O)C=1C=3)=C24

Computed Properties

  • Exact Mass: 332.084
  • Monoisotopic Mass: 332.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 254.2-255.9 °C(lit.)
  • Solubility: Not determined

Dibenzo[l,pqr]benz[a]anthracene-7,12-dione Security Information

  • WGK Germany:3
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